Cas no 2137991-22-9 (N-(2-methoxyethyl)-4,8-diazaspiro2.6nonane-8-carboxamide)

• Product Name: N-(2-methoxyethyl)-4,8-diazaspiro2.6nonane-8-carboxamide
• CAS No: 2137991-22-9
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 6445217
• PubChem ID: 165948836
• Update Time: 2025-10-31

N-(2-methoxyethyl)-4,8-diazaspiro2.6nonane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-4,8-diazaspiro2.6nonane-8-carboxamide
• 2137991-22-9
• N-(2-methoxyethyl)-4,8-diazaspiro[2.6]nonane-8-carboxamide
• EN300-1067772

• Inchi： 1S/C11H21N3O2/c1-16-8-6-12-10(15)14-7-2-5-13-11(9-14)3-4-11/h13H,2-9H2,1H3,(H,12,15)
• InChI Key： CARZAYMUEZOPNY-UHFFFAOYSA-N
• SMILES： O=C(NCCOC)N1CCCNC2(C1)CC2

Computed Properties

• Exact Mass: 227.16337692g/mol
• Monoisotopic Mass: 227.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 53.6Ų

Additional information on N-(2-methoxyethyl)-4,8-diazaspiro2.6nonane-8-carboxamide

Introduction to N-(2-methoxyethyl)-4,8-diazaspiro2.6nonane-8-carboxamide (CAS No. 2137991-22-9)

N-(2-methoxyethyl)-4,8-diazaspiro2.6nonane-8-carboxamide, a compound with the CAS number 2137991-22-9, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a spirocyclic framework and functionalized amide groups, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The compound's unique structural attributes make it a promising candidate for various biological assays and therapeutic interventions. The presence of a 4,8-diazaspiro2.6nonane core suggests a high degree of molecular rigidity, which can be advantageous in designing molecules with enhanced binding affinity and stability. Additionally, the incorporation of an N-(2-methoxyethyl) side chain introduces hydrophilicity, potentially improving solubility and bioavailability in biological systems.

Recent research in the field of spirocyclic compounds has highlighted their role as key scaffolds in the development of novel pharmacophores. Spirocycles are known for their ability to mimic natural product structures and exhibit unique conformational preferences, making them valuable in drug design. The specific configuration of the 4,8-diazaspiro2.6nonane ring system in N-(2-methoxyethyl)-4,8-diazaspiro2.6nonane-8-carboxamide may contribute to its distinct pharmacological properties.

The amide functionality at the 8-position of the spirocycle is another critical feature that warrants detailed investigation. Amides are widely recognized for their versatility in medicinal chemistry, serving as important pharmacophores in numerous therapeutic agents. The carboxamide group not only enhances the compound's solubility but also provides a site for further chemical modification, enabling the synthesis of derivatives with tailored biological activities.

In the context of contemporary pharmaceutical research, N-(2-methoxyethyl)-4,8-diazaspiro2.6nonane-8-carboxamide holds promise as a lead compound for exploring new therapeutic avenues. Its structural complexity and functional diversity make it an attractive candidate for high-throughput screening and structure-activity relationship studies. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological efficacy.

The compound's chemical properties also make it suitable for investigating novel synthetic methodologies. The spirocyclic core presents unique challenges and opportunities for synthetic chemists, who are continuously seeking innovative approaches to construct such intricate frameworks efficiently. The development of new synthetic routes to N-(2-methoxyethyl)-4,8-diazaspiro2.6nonane-8-carboxamide could pave the way for advancements in related fields, such as materials science and organic synthesis.

Furthermore, the study of this compound contributes to our understanding of molecular interactions at the atomic level. Advanced computational techniques and spectroscopic methods are being employed to elucidate its structure-activity relationships and to predict its behavior in biological systems. These studies not only enhance our knowledge of spirocyclic compounds but also provide valuable insights into the design of next-generation pharmaceuticals.

The potential applications of N-(2-methoxyethyl)-4,8-diazaspiro2.6nonane-8-carboxamide extend beyond traditional drug development. Its unique structural features make it a candidate for use in agrochemicals, where similar scaffolds have shown promise as bioactive molecules. Additionally, its stability and reactivity profile suggest that it could be utilized in industrial processes requiring specialized organic intermediates.

In conclusion, N-(2-methoxyethyl)-4,8-diazaspiro2.6nonane-8-carboxamide (CAS No. 2137991-22-9) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its intricate structure and functional diversity make it an invaluable tool for exploring new therapeutic strategies and synthetic methodologies. As research continues to uncover its full range of applications, this compound is poised to play a crucial role in advancing our understanding of molecular interactions and developing innovative solutions across multiple scientific disciplines.